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Compound of Interest

Compound Name: 3,5-Dichlorobenzoic-d3 Acid

Cat. No.: B15295168

Essential Safety and Handling Guide for 3,5-
Dichlorobenzoic-d3 Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3,5-Dichlorobenzoic-d3 Acid in a laboratory setting. The
information is targeted towards researchers, scientists, and professionals in drug development
to ensure safe handling and minimize exposure risks.

Chemical Identifier:
e Chemical Name: 3,5-Dichlorobenzoic-d3 Acid
e CAS Number: 1219803-99-2[1]

e Molecular Formula: C7HD3Cl202[1]

Hazard Identification and Personal Protective Equipment
(PPE)

3,5-Dichlorobenzoic-d3 Acid is classified as an irritant. It can cause irritation to the eyes, skin,
and respiratory system.[1][2][3] Adherence to proper PPE protocols is mandatory to ensure
personal safety.

Summary of Required Personal Protective Equipment:
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile, Neoprene, or PVC
gloves are suitable.[4][5]
Inspect gloves for integrity

before each use.[6]

Eye and Face Protection

Safety glasses with side

shields or Goggles

Must meet ANSI Z.87.1 or
equivalent standards.[7] A face
shield should be worn over
safety glasses if there is a
splash hazard.[7][8][9]

Skin and Body Protection

Laboratory coat

A flame-resistant Nomex® lab
coat is recommended.[7] It

should be fully buttoned.

Respiratory Protection

Not typically required

Use in a well-ventilated area or
a chemical fume hood to keep
airborne concentrations low.[2]
[10] If dust generation is
unavoidable and ventilation is
inadequate, a NIOSH-
approved respirator may be

necessary.[7]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling 3,5-Dichlorobenzoic-d3 Acid.

1. Preparation and Engineering Controls:

ventilated balance enclosure to minimize dust inhalation.

[10]

Ensure a calibrated analytical balance is available within a chemical fume hood or a

Verify that an eyewash station and safety shower are readily accessible and unobstructed.[2]

Prepare all necessary glassware and equipment before handling the chemical.
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2. Weighing and Aliquoting:
» Don all required PPE as specified in the table above.

o Carefully transfer the desired amount of 3,5-Dichlorobenzoic-d3 Acid from the stock
container to a tared weigh boat or appropriate vessel.

o Perform this task in a fume hood or ventilated enclosure to control dust.[2]
o Close the primary container tightly after use.[2][6]
3. Dissolution and Use in Experiments:

e If dissolving the compound, add the solvent to the vessel containing the weighed acid slowly
to avoid splashing.

« If the process is exothermic, prepare a cooling bath.

o Conduct all subsequent experimental steps involving the compound within a fume hood.

4. Post-Handling:

e Thoroughly wash hands and any exposed skin with soap and water after handling.[2][6][10]
e Clean all contaminated surfaces and equipment.

» Remove and properly dispose of contaminated gloves.[6]

Emergency Procedures and First Aid

Immediate response is critical in case of accidental exposure.
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i

upper and lower eyelids.[2][10] Seek medical

attention.[2][10]

Remove contaminated clothing. Flush skin with
) plenty of soap and water for at least 15 minutes.
Skin Contact ] S
[2][10] Seek medical attention if irritation occurs.

[1][10]

Move the exposed individual to fresh air. If

breathing is difficult, provide oxygen.[2] If not

Inhalation ) ) o o
breathing, give artificial respiration.[2][10] Seek
immediate medical attention.[2][10]
Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth with water
) and give 2-4 cupfuls of water or milk to drink.[2]
Ingestion

Never give anything by mouth to an
unconscious person.[2] Seek immediate medical

attention.[2]

Disposal Plan

Proper disposal of 3,5-Dichlorobenzoic-d3 Acid and its containers is crucial to prevent
environmental contamination.

o Waste Chemical: Dispose of waste 3,5-Dichlorobenzoic-d3 Acid as hazardous waste.[10]
[11] It should be collected in a designated, properly labeled, and sealed container for
halogenated organic waste.

» Contaminated Materials: Dispose of any contaminated materials, such as gloves, weigh
boats, and paper towels, in a designated hazardous waste container.

o Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should
be collected and treated as hazardous waste. Dispose of the rinsed container in accordance
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with local, state, and federal regulations.

o Neutralization: Do not attempt to neutralize the acid for drain disposal without consulting your

institution's environmental health and safety (EHS) office, as it is a halogenated compound.
[12]

Workflow for Safe Handling of 3,5-Dichlorobenzoic-
d3 Acid
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Figure 1: Workflow for Safe Handling
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Caption: Workflow for the safe handling of 3,5-Dichlorobenzoic-d3 Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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